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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048

For Immediate Release

Ammonium bromide (NH4Br), a salt of ammonia and hydrobromic acid, is emerging as a
versatile and valuable reagent in various analytical chemistry applications. Its utility spans
across traditional titration methods to advanced chromatographic and mass spectrometric
techniques, offering solutions for researchers, scientists, and drug development professionals.
This document details its application notes and protocols, providing a comprehensive guide to
its use in the modern analytical laboratory.

Titrimetric Analysis: A Classic Application

Ammonium bromide serves as a primary standard and a reagent in precipitation titrations,
particularly in argentometry, for the quantification of halides and silver ions.

Application Note:

Argentometric titration is a cornerstone of analytical chemistry for the determination of chloride
and bromide ions. In methods such as the Volhard method, an excess of a standard silver
nitrate solution is added to the sample containing bromide ions, leading to the precipitation of
silver bromide. The excess silver ions are then back-titrated with a standard thiocyanate
solution, often using a ferric salt as an indicator. Ammonium bromide can be used to
standardize the silver nitrate solution or as a control to validate the method's accuracy.

Quantitative Data: Argentometric Titration of Bromide
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Parameter Value Reference
Analyte Bromide (Br-) [1]
Titrant 0.1 N Silver Nitrate (AgNO3) [1]
) 0.1 N Ammonium Thiocyanate
Back-titrant [1]
(NH4SCN)
Indicator Ferric Sulfate solution [1]

) 1 mLof 0.1 NAgNOs =
Equivalence [1]
0.009794 g of NH4Br

Experimental Protocol: Assay of Ammonium Bromide by
Indirect Argentometric Titration

Objective: To determine the purity of an ammonium bromide sample.

Materials:

Ammonium bromide sample

0.1 N Silver nitrate volumetric solution

0.1 N Ammonium thiocyanate volumetric solution

10% Nitric acid solution

Ferric sulfate indicator solution

Deionized water

Analytical balance, Burette, Pipettes, Erlenmeyer flask
Procedure:
o Accurately weigh approximately 0.4 g of the ammonium bromide sample.[1]

e Dissolve the sample in 50 mL of deionized water in an Erlenmeyer flask.
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Add 10 mL of 10% nitric acid solution.[1]

Precisely add 50.0 mL of 0.1 N silver nitrate volumetric solution to the flask to precipitate
silver bromide.

Add 0.5 mL of ferric sulfate indicator solution.[1]

Titrate the excess silver nitrate with 0.1 N ammonium thiocyanate volumetric solution until
the first appearance of a reddish-brown color.[1]

Record the volume of ammonium thiocyanate solution used.

Calculate the amount of silver nitrate consumed in the reaction with bromide and
subsequently the purity of the ammonium bromide sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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